Cas no 618427-51-3 (<br>3-Ethyl-2-((4-fluorobenzyl)thio)-5,6-dimethylthieno[2,3-d]pyrimidin-4(3H)-o ne)

<br>3-Ethyl-2-((4-fluorobenzyl)thio)-5,6-dimethylthieno[2,3-d]pyrimidin-4(3H)-o ne structure
618427-51-3 structure
Product Name:<br>3-Ethyl-2-((4-fluorobenzyl)thio)-5,6-dimethylthieno[2,3-d]pyrimidin-4(3H)-o ne
CAS No:618427-51-3
MF:C17H17FN2OS2
MW:348.458084821701
CID:3051545
PubChem ID:931658
Update Time:2025-04-21

<br>3-Ethyl-2-((4-fluorobenzyl)thio)-5,6-dimethylthieno[2,3-d]pyrimidin-4(3H)-o ne Chemical and Physical Properties

Names and Identifiers

    • <br>3-Ethyl-2-((4-fluorobenzyl)thio)-5,6-dimethylthieno[2,3-d]pyrimidin-4(3H)-o ne
    • 3-Ethyl-2-((4-fluorobenzyl)thio)-5,6-dimethylthieno(2,3-D)pyrimidin-4(3H)-one
    • AKOS002188484
    • 638-087-8
    • 3-ethyl-2-[(4-fluorobenzyl)sulfanyl]-5,6-dimethylthieno[2,3-d]pyrimidin-4(3H)-one
    • 3-Ethyl-2-((4-fluorobenzyl)thio)-5,6-dimethylthieno[2,3-d]pyrimidin-4(3H)-one
    • STL338925
    • 618427-51-3
    • Inchi: 1S/C17H17FN2OS2/c1-4-20-16(21)14-10(2)11(3)23-15(14)19-17(20)22-9-12-5-7-13(18)8-6-12/h5-8H,4,9H2,1-3H3
    • InChI Key: SCSOJEYGRQCJES-UHFFFAOYSA-N
    • SMILES: S1C(C)=C(C)C2C(N(C(=NC1=2)SCC1C=CC(=CC=1)F)CC)=O

Computed Properties

  • Exact Mass: 348.07663368Da
  • Monoisotopic Mass: 348.07663368Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 4
  • Complexity: 479
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.6
  • Topological Polar Surface Area: 86.2Ų
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